8-(4-ethoxyphenyl)-N-(3-morpholinopropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-ethoxyphenyl)-N-(3-morpholin-4-ylpropyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C21H28N6O4/c1-2-31-17-6-4-16(5-7-17)26-10-11-27-20(29)18(23-24-21(26)27)19(28)22-8-3-9-25-12-14-30-15-13-25/h4-7H,2-3,8-15H2,1H3,(H,22,28)
• InChI Key: HEIXHCQFXSTDSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCCCN4CCOCC4
• Molecular Formula: C21H28N6O4
• Molecular Weight: 428.5 g/mol

Description

8-(4-ethoxyphenyl)-N-(3-morpholinopropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C21H28N6O4 and its molecular weight is 428.493. The purity is usually 95%.
BenchChem offers high-quality 8-(4-ethoxyphenyl)-N-(3-morpholinopropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-ethoxyphenyl)-N-(3-morpholinopropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-Inflammatory and Analgesic Applications : Compounds derived from similar chemical scaffolds have been synthesized and assessed for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities. Some derivatives showed significant inhibitory activity on COX-2 selectivity, with notable analgesic and anti-inflammatory effects, suggesting potential applications in developing treatments for inflammation-related disorders (Abu‐Hashem et al., 2020).

• Antimicrobial Activities : A variety of triazole derivatives, including those with morpholine moieties, have been synthesized and demonstrated good to moderate antimicrobial activities against various microorganisms. This indicates their potential use in creating new antimicrobial agents to combat infectious diseases (Bektaş et al., 2007); (Sahin et al., 2012).

• Antitumor Activities : Research on benzimidazolyl-1,3,5-triazine and benzimidazolylpyrimidine derivatives has shown that compounds with benzimidazolyl and morpholino groups possess antitumor activity against human cancer and murine leukemia cell lines. Such compounds could be explored further for their potential in cancer therapy (Matsuno et al., 2000).